Cas no 775226-94-3 (1-(1-cyclohexyl-1H-1,2,3,4-tetrazol-5-yl)methanamine)

• Product Name: 1-(1-cyclohexyl-1H-1,2,3,4-tetrazol-5-yl)methanamine
• CAS No: 775226-94-3
• MF: C₈H₁₅N₅
• MW: 181.238200426102
• MDL: MFCD11986782
• CID: 5232510
• PubChem ID: 13789244
• Update Time: 2025-05-26

1-(1-cyclohexyl-1H-1,2,3,4-tetrazol-5-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• 1H-Tetrazole-5-methanamine, 1-cyclohexyl-
• 1-(1-cyclohexyl-1H-1,2,3,4-tetrazol-5-yl)methanamine

• MDL： MFCD11986782
• Inchi： 1S/C8H15N5/c9-6-8-10-11-12-13(8)7-4-2-1-3-5-7/h7H,1-6,9H2
• InChI Key： TULFVVFBFIUMPT-UHFFFAOYSA-N
• SMILES： N1(C2CCCCC2)C(CN)=NN=N1

Additional information on 1-(1-cyclohexyl-1H-1,2,3,4-tetrazol-5-yl)methanamine

Introduction to 1-(1-cyclohexyl-1H-1,2,3,4-tetrazol-5-yl)methanamine (CAS No. 775226-94-3)

The compound 1-(1-cyclohexyl-1H-1,2,3,4-tetrazol-5-yl)methanamine, identified by the CAS number 775226-94-3, represents a significant advancement in the field of medicinal chemistry. This molecule, featuring a tetrazole core appended to a cyclohexyl group via a methanamine linkage, has garnered attention for its unique structural and pharmacological properties. The tetrazole moiety is particularly noteworthy due to its presence in numerous bioactive scaffolds, while the cyclohexyl substituent contributes to steric and electronic modulation, making this compound a promising candidate for further exploration in drug discovery.

In recent years, the pharmaceutical industry has witnessed a surge in interest toward heterocyclic compounds, particularly those incorporating tetrazole rings. Tetrazoles are known for their versatility in medicinal chemistry, often serving as key structural elements in drugs targeting various diseases. The synthesis of 1-(1-cyclohexyl-1H-1,2,3,4-tetrazol-5-yl)methanamine involves sophisticated organic transformations that highlight the ingenuity of modern synthetic methodologies. The introduction of the cyclohexyl group not only enhances the compound's solubility and metabolic stability but also allows for fine-tuning of its pharmacokinetic profile.

One of the most compelling aspects of this compound is its potential as an intermediate in the development of novel therapeutics. The tetrazole ring is a well-documented pharmacophore, exhibiting activities ranging from antiviral to anti-inflammatory effects. Researchers have recently reported on derivatives of tetrazole-containing molecules that demonstrate remarkable efficacy in preclinical models. The structural motif of 1-(1-cyclohexyl-1H-1,2,3,4-tetrazol-5-yl)methanamine aligns with these findings, suggesting that it may exhibit similar biological activities while offering additional advantages conferred by the cyclohexyl substituent.

The cyclohexyl group plays a crucial role in modulating the electronic properties of the tetrazole ring. This interaction can influence both the reactivity and binding affinity of the molecule when interacting with biological targets. In particular, the methanamine linker provides a flexible hinge that allows for conformational adjustments, which can be critical for optimizing receptor binding. Such structural features are often exploited in drug design to enhance target specificity and reduce off-target effects.

Recent advances in computational chemistry have enabled more efficient screening of potential drug candidates like 1-(1-cyclohexyl-1H-1,2,3,4-tetrazol-5-yl)methanamine. Molecular docking studies have been instrumental in predicting how this compound might interact with various biological targets. For instance, simulations have suggested that it could bind to enzymes or receptors involved in metabolic pathways relevant to neurological disorders. These predictions are supported by experimental data from related tetrazole derivatives, which have shown promise in treating conditions such as epilepsy and neurodegenerative diseases.

The synthesis of 1-(1-cyclohexyl-1H-1,2,3,4-tetrazol-5-yl)methanamine also underscores the importance of green chemistry principles in modern pharmaceutical research. The reaction pathways employed are designed to minimize waste and maximize yield while maintaining high purity standards. This approach not only reduces environmental impact but also ensures that researchers can produce sufficient quantities of the compound for further testing without compromising on quality.

In conclusion, 1-(1-cyclohexyl-1H-1,2,3,4-tetrazol-5-yl)methanamine (CAS No. 775226-94-3) represents a compelling example of how structural innovation can lead to novel therapeutic opportunities. Its unique combination of a tetrazole core and cyclohexyl substituent positions it as a valuable scaffold for drug development. As research continues to uncover new applications for tetrazole-containing compounds, this molecule is poised to play an important role in addressing unmet medical needs across multiple therapeutic areas.